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Compound of Interest

Compound Name: (R)-1-(3-Fluorophenyl)ethanol

Cat. No.: B142826

Audience: Researchers, scientists, and drug development professionals. Subject: An in-depth
examination of the physical properties, with a core focus on the boiling point, of the chiral
compound (R)-1-(3-Fluorophenyl)ethanol.

This document provides a detailed overview of the known physical characteristics of 1-(3-
Fluorophenyl)ethanol. The data presented is primarily for the racemic mixture (CAS 402-63-1),
as the boiling point, density, and refractive index are identical for both the individual
enantiomers ((R) and (S)) and the racemate. Differences would only be observed in optical
activity measurements.

Core Physical and Chemical Properties

1-(3-Fluorophenyl)ethanol is a colorless to pale yellow liquid at room temperature.[1][2] It is
soluble in organic solvents such as ethanol and acetone but demonstrates limited solubility in
water.[1] This compound serves as a key intermediate in the synthesis of various
pharmaceutical compounds.[1]

Data Presentation

The following table summarizes the key quantitative physical properties of 1-(3-
Fluorophenyl)ethanol gathered from various sources.
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Property Value Conditions Source(s)
Boiling Point 196.2°C at 760 mmHg (1 atm) [3114]
187-189°C Not Specified [1]

104-106°C at 20 mmHg [5]

Molecular Formula CsHoFO [1][3][4]

Molecular Weight 140.155 g/mol [1][31[4]
Density 1.123 g/cm3 Not Specified [4]
1.210 g/cm3 Not Specified [5]

Refractive Index 1.4995 - 1.5045 at 20°C [2]
151 Not Specified [3114]

1.5035 Not Specified [5]

Flash Point 90.1°C Not Specified [3114]
93°C (199°F) Not Specified [5]

Appearance

Clear colorless to

yellow liquid

Standard Conditions

[1](2]

CAS Number

402-63-1

(Racemic)

[L1E2]E31[4105]

Factors Influencing Boiling Point

The boiling point of a substance is determined by the strength of its intermolecular forces,

molecular weight, and the external pressure. For 1-(3-Fluorophenyl)ethanol, the presence of a

hydroxyl (-OH) group allows for strong hydrogen bonding, significantly raising its boiling point

compared to non-polar compounds of similar molecular weight. The fluorine atom also

contributes to the molecule's polarity, leading to dipole-dipole interactions.
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(R)-1-(3-Fluorophenyl)ethanol

A4 \4

Intermolecular Forces Molecular Weight
(Primary Factor) (140.16 g/mol) Sxtemal Fressure

Hydrogen Bonding Dipole-Dipole London Dispersion Forces
(from -OH group) (from C-F and C-O bonds) (Present in all molecules)

Click to download full resolution via product page

Caption: Key factors influencing the boiling point of the target compound.

Experimental Protocol for Boiling Point
Determination

The boiling point of a liquid is a key physical property used for identification and purity
assessment.[6] While methods like distillation can be used, a common and effective technique
for small sample volumes is the capillary method.[7][8][9]

General Protocol: Capillary Method

This protocol outlines a generalized procedure for determining the boiling point of a liquid
organic compound like 1-(3-Fluorophenyl)ethanol.
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Materials:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., aluminum block heater, oil bath, or MelTemp apparatus)[7]

Sample of 1-(3-Fluorophenyl)ethanol

Procedure:

Sample Preparation: Transfer a small amount (a few milliliters) of the liquid into the test tube.

[6]
Apparatus Setup:

o Place the capillary tube, with its sealed end pointing upwards, into the liquid in the test
tube.[10]

o Secure the test tube and insert a thermometer into the setup, ensuring the thermometer
bulb is positioned close to the test tube and level with the liquid.

o Place the entire assembly into the heating apparatus.

Heating: Begin heating the apparatus slowly. A gradual temperature increase of 5-10°C per
minute is recommended as you approach the expected boiling point.[9]

First Observation: As the liquid heats, air trapped in the capillary tube will expand and
escape. As the temperature nears the boiling point, the liquid's vapor will replace the air.
Observe the open end of the capillary tube for a rapid and continuous stream of bubbles.[9]

Cooling and Measurement: Once a steady stream of bubbles is observed, turn off the heat
and allow the apparatus to cool slowly.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://phillysim.org/newmanual/exp5.pdf
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Boiling Point Identification: The stream of bubbles will slow down and eventually stop. The
precise temperature at which the liquid begins to enter the capillary tube is the boiling point
of the liquid.[9] This occurs when the external atmospheric pressure equals the vapor
pressure inside the capillary.

¢ Recording: Record this temperature as the observed boiling point. For high accuracy, the
procedure can be repeated.
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Caption: Experimental workflow for boiling point determination via the capillary method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physical Properties of (R)-1-(3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b142826?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/1-3-fluorophenyl-ethanol-dic3993.html
https://www.thermofisher.com/order/catalog/product/tw/en/B23144.14
https://www.thermofisher.com/order/catalog/product/tw/en/B23144.14
https://www.chemindex.com/en-402-63-1-cas.html
https://www.chemnet.com/cas/en/402-63-1/1-(3-fluorophenyl)ethanol.html
https://store.p212121.com/1-3-fluorophenyl-ethanol/
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://phillysim.org/newmanual/exp5.pdf
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.benchchem.com/product/b142826#physical-properties-of-r-1-3-fluorophenyl-ethanol-boiling-point
https://www.benchchem.com/product/b142826#physical-properties-of-r-1-3-fluorophenyl-ethanol-boiling-point
https://www.benchchem.com/product/b142826#physical-properties-of-r-1-3-fluorophenyl-ethanol-boiling-point
https://www.benchchem.com/product/b142826#physical-properties-of-r-1-3-fluorophenyl-ethanol-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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